Cas no 1396799-12-4 (N-[4-(furan-2-yl)butan-2-yl]-1-[2-hydroxy-2-(2-methoxyphenyl)ethyl]-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-[4-(furan-2-yl)butan-2-yl]-1-[2-hydroxy-2-(2-methoxyphenyl)ethyl]-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1396799-12-4
• MF: C₂₀H₂₄N₄O₄
• MW: 384.428964614868
• CID: 5896172
• PubChem ID: 71791955
• Update Time: 2025-05-21

N-[4-(furan-2-yl)butan-2-yl]-1-[2-hydroxy-2-(2-methoxyphenyl)ethyl]-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(furan-2-yl)butan-2-yl]-1-[2-hydroxy-2-(2-methoxyphenyl)ethyl]triazole-4-carboxamide
• N-[4-(furan-2-yl)butan-2-yl]-1-[2-hydroxy-2-(2-methoxyphenyl)ethyl]-1H-1,2,3-triazole-4-carboxamide
• N-[3-(2-furyl)-1-methylpropyl]-1-[2-hydroxy-2-(2-methoxyphenyl)ethyl]-1H-1,2,3-triazole-4-carboxamide
• AKOS024541986
• F6240-2410
• VU0539347-1
• 1396799-12-4
• N-(4-(furan-2-yl)butan-2-yl)-1-(2-hydroxy-2-(2-methoxyphenyl)ethyl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C20H24N4O4/c1-14(9-10-15-6-5-11-28-15)21-20(26)17-12-24(23-22-17)13-18(25)16-7-3-4-8-19(16)27-2/h3-8,11-12,14,18,25H,9-10,13H2,1-2H3,(H,21,26)
• InChI Key： MXTRHCALBGZHGU-UHFFFAOYSA-N
• SMILES： N1(CC(O)C2=CC=CC=C2OC)C=C(C(NC(CCC2=CC=CO2)C)=O)N=N1

Computed Properties

• Exact Mass: 384.17975526g/mol
• Monoisotopic Mass: 384.17975526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on N-[4-(furan-2-yl)butan-2-yl]-1-[2-hydroxy-2-(2-methoxyphenyl)ethyl]-1H-1,2,3-triazole-4-carboxamide

N-[4-(furan-2-yl)butan-2-yl]-1-[2-hydroxy-2-(2-methoxyphenyl)ethyl]-1H-1,2,3-triazole-4-carboxamide: A Comprehensive Overview

The compound N-[4-(furan-2-yl)butan-2-yl]-1-[2-hydroxy-2-(2-methoxyphenyl)ethyl]-1H-1,2,3-triazole-4-carboxamide (CAS No. 1396799-12-4) is a highly specialized organic molecule with a complex structure that combines multiple functional groups. This compound has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its potential applications in drug design and development. The molecule's structure is characterized by the presence of a triazole ring, a furan moiety, and a methoxyphenyl group, all of which contribute to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of heterocyclic compounds like triazoles in drug discovery. The 1H-1,2,3-triazole ring in this compound is known for its stability and ability to form strong hydrogen bonds, making it a valuable component in the design of bioactive molecules. The furan group (furan-2-yl) adds aromaticity and potential electron-donating properties, which can enhance the molecule's interaction with biological targets. Additionally, the methoxyphenyl group introduces hydrophobicity and further modulates the compound's pharmacokinetic properties.

The butan-2-yl chain serves as a flexible linker between the triazole ring and the furan group, allowing for optimal spatial arrangement of these functional groups. This structural feature is crucial for achieving desired bioavailability and target specificity. Recent research has demonstrated that such flexible linkers can significantly influence the compound's ability to penetrate cellular membranes and bind to protein targets.

One of the most promising aspects of this compound is its potential as an antitumor agent. Preclinical studies have shown that it exhibits selective cytotoxicity against various cancer cell lines while sparing normal cells. The mechanism of action appears to involve inhibition of key enzymes associated with tumor growth and metastasis. Furthermore, the hydroxyethyl group in the molecule may play a role in modulating redox-sensitive pathways, which are often dysregulated in cancer cells.

In addition to its antitumor properties, this compound has also been investigated for its anti-inflammatory and antimicrobial activities. The triazole ring is known to possess inherent anti-inflammatory effects, while the furan group may enhance antimicrobial activity by disrupting bacterial cell membranes. These findings suggest that the compound could be developed into a multi-target therapeutic agent for treating inflammatory diseases and infections.

From a synthetic perspective, the construction of this compound involves a series of intricate reactions that highlight modern organic synthesis techniques. The use of click chemistry principles, particularly copper-catalyzed azide–alkyne cycloaddition (CuAAC), has been instrumental in assembling the triazole core efficiently. The incorporation of the furan and methoxyphenyl groups requires careful control over reaction conditions to ensure high yields and purity.

Recent advancements in computational chemistry have also provided deeper insights into the molecular interactions of this compound with biological targets. Molecular docking studies have revealed that the triazole ring forms critical hydrogen bonds with amino acid residues in enzyme active sites, while the furan group contributes to π–π stacking interactions. These findings are essential for guiding further optimization efforts aimed at improving potency and selectivity.

In terms of pharmacokinetics, preliminary studies indicate that this compound exhibits moderate absorption and good stability in physiological conditions. The presence of hydrophilic groups like the hydroxyethyl moiety may enhance solubility, although further modifications could be explored to optimize bioavailability. Metabolism studies suggest that the molecule undergoes phase II conjugation pathways, which are favorable for reducing toxicity and improving clearance.

The development of this compound as a therapeutic agent is still in its early stages; however, its unique combination of structural features and biological activities positions it as a strong candidate for further investigation. Collaborative efforts between academic researchers and pharmaceutical companies are currently underway to explore its potential applications in oncology, inflammation management, and infectious disease treatment.

In conclusion, N-[4-(furan-2-yl)butan-2-yl]-1-[2-hydroxy-2-(2-methoxyphenyl)ethyl]-1H-1,2,3-triazole-4-carboxamide represents an exciting advancement in medicinal chemistry. Its complex structure endows it with diverse biological activities that make it a promising candidate for drug development. As research continues to uncover its full potential, this compound holds great promise for addressing unmet medical needs across multiple therapeutic areas.